- Enolate-Based Regioselective Anti-Beckmann C-C Bond Cleavage of Ketones, Journal of Organic Chemistry, 2021, 86(17), 11608-11632
Cas no 622-31-1 (trans-Benzaldoxime)
trans-Benzaldoxime structure
Product Name:trans-Benzaldoxime
trans-Benzaldoxime Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, oxime,[C(E)]-
- trans-Benzaldoxime
- alpha-Benzaldoxime
- ANTI-BENZALDOXIME
- BENZALDEHYDE OXIME
- 5-Methoxyferulicacid
- E-benzaldoxime
- RARECHEM BK HW 0169
- SINAPIC ACID
- Sinapinic acid
- Synapitic Acid
- Synapoic acid
- syn-benzaldehyde oxime
- syn-benzaldoxime
- trans-sinapinic acid
- (Z)-Benzaldehyde oxime
- (Z)-Benzaldoxime
- Benzaldehyde, oxime, (Z)-
- cis-Benzaldoxime
- (E)-Benzaldehyde oxime
- YR8F3Q0KSH
- Benzaldehyde, oxime, (E)-
- Z-Benzaldoxime
- (NZ)-N-benzylidenehydroxylamine
- VTWKXBJHBHYJBI-VURMDHGXSA-N
- VTWKXBJHBHYJBI-SOFGYWHQSA-N
- (E)-benzaldehydeoxime
- Benzaldoxime, (Z)-
- Benzaldehyde, (Z)-
- Benzaldehyde oxime, cis
- InChI=1/C7H7NO/c9-8-6-7-4-2-1-3-5-7/h1-6,9H/b8-6
- NSC154850
-
- Inchi： 1S/C7H7NO/c9-8-6-7-4-2-1-3-5-7/h1-6,9H/b8-6+
- InChI Key： VTWKXBJHBHYJBI-SOFGYWHQSA-N
- SMILES： O/N=C/C1C=CC=CC=1
Computed Properties
- Exact Mass: 121.05300
- Monoisotopic Mass: 121.052764
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 95.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 32.6
Experimental Properties
- Density: 1.1450
- Melting Point: 34-36 °C (lit.)
- Boiling Point: 123°C/28mmHg(lit.)
- Flash Point: Degrees Fahrenheit:228.2°F
Degrees Celsius:109°C - Refractive Index: n20/D 1.591(lit.)
- Solubility: methanol: soluble0.1g/mL, clear
- PSA: 32.59000
- LogP: 1.49470
trans-Benzaldoxime Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： 26-37/39
-
Hazardous Material Identification：
- Storage Condition：2-8°C
- Risk Phrases：R36/37/38
trans-Benzaldoxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019143457-100g |
(E)-Benzaldehyde oxime |
622-31-1 | 95% | 100g |
$212.85 | 2023-09-01 | |
| Alichem | A019143457-500g |
(E)-Benzaldehyde oxime |
622-31-1 | 95% | 500g |
$631.12 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T135657-5g |
trans-Benzaldoxime |
622-31-1 | ≥90.0%(GC) | 5g |
¥35.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T135657-25g |
trans-Benzaldoxime |
622-31-1 | ≥90.0%(GC) | 25g |
¥118.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T135657-100g |
trans-Benzaldoxime |
622-31-1 | ≥90.0%(GC) | 100g |
¥460.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T135657-500g |
trans-Benzaldoxime |
622-31-1 | ≥90.0%(GC) | 500g |
¥1840.90 | 2023-08-31 | |
| TRC | B183750-1g |
trans-Benzaldoxime |
622-31-1 | 1g |
$ 71.00 | 2023-04-19 | ||
| TRC | B183750-2g |
trans-Benzaldoxime |
622-31-1 | 2g |
$ 81.00 | 2023-04-19 | ||
| TRC | B183750-5g |
trans-Benzaldoxime |
622-31-1 | 5g |
$ 92.00 | 2023-04-19 | ||
| TRC | B183750-10g |
trans-Benzaldoxime |
622-31-1 | 10g |
$ 121.00 | 2023-04-19 |
trans-Benzaldoxime Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 2 min, cooled; 15 min, -78 °C
1.2 30 min, -78 °C; 4 h, -78 °C → 0 °C
1.2 30 min, -78 °C; 4 h, -78 °C → 0 °C
Reference
trans-Benzaldoxime Raw materials
trans-Benzaldoxime Preparation Products
trans-Benzaldoxime Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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